Cas no 1262415-04-2 (2-(2,6-Difluoro-4-(trifluoromethyl)phenoxy)benzaldehyde)

• Product Name: 2-(2,6-Difluoro-4-(trifluoromethyl)phenoxy)benzaldehyde
• CAS No: 1262415-04-2
• MF: C₁₄H₇F₅O₂
• MW: 302.196201562881
• MDL: MFCD04972835
• CID: 4692047
• Update Time: 2025-06-19

2-(2,6-Difluoro-4-(trifluoromethyl)phenoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]benzaldehyde
• 2-(2,6-difluoro-4-(trifluoromethyl)phenoxy)benzaldehyde
• 2-[2,6-Difluoro-4-(trifluoromethyl)phenoxy)]benzaldehyde
• 2-(2,6-Difluoro-4-(trifluoromethyl)phenoxy)benzaldehyde

• MDL： MFCD04972835
• Inchi： 1S/C14H7F5O2/c15-10-5-9(14(17,18)19)6-11(16)13(10)21-12-4-2-1-3-8(12)7-20/h1-7H
• InChI Key： NNTBIVDBKCTZSB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1OC1C=CC=CC=1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 348
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(2,6-Difluoro-4-(trifluoromethyl)phenoxy)benzaldehyde

Professional Introduction to Compound with CAS No. 1262415-04-2 and Product Name: 2-(2,6-Difluoro-4-(trifluoromethyl)phenoxy)benzaldehyde

The compound with the CAS number 1262415-04-2 and the product name 2-(2,6-Difluoro-4-(trifluoromethyl)phenoxy)benzaldehyde represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and molecular biology. The presence of multiple fluorine atoms and a benzaldehyde moiety in its structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The structural motif of 2-(2,6-Difluoro-4-(trifluoromethyl)phenoxy)benzaldehyde aligns well with this trend, offering a promising scaffold for the design of novel therapeutic agents. The benzaldehyde group serves as a versatile functional handle, enabling further derivatization and modification to tailor specific biological activities.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors targeting various biological pathways. The 2,6-difluoro and trifluoromethyl substituents are known to enhance the lipophilicity and binding affinity of molecules, making them ideal for drug-like properties. Current research in medicinal chemistry has highlighted the importance of such structural features in optimizing lead compounds for clinical trials. The phenoxy group introduces additional flexibility, allowing for conformational diversity that can be exploited to improve interactions with biological targets.

Recent studies have demonstrated the efficacy of fluorinated benzaldehydes in modulating enzyme activity and receptor binding. For instance, derivatives of benzaldehyde have been explored as potential antiviral and anti-inflammatory agents. The specific arrangement of fluorine atoms in 2-(2,6-Difluoro-4-(trifluoromethyl)phenoxy)benzaldehyde may contribute to its ability to interact with biological macromolecules in a manner that enhances therapeutic efficacy. This compound represents a novel entry into the growing library of fluorinated pharmacophores that are being investigated for their pharmacological potential.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern chemical synthesis. The introduction of multiple fluorine atoms necessitates careful control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the desired framework efficiently. These synthetic strategies not only underscore the technical prowess involved but also open avenues for scaling up production for industrial applications.

Beyond its immediate pharmaceutical applications, 2-(2,6-Difluoro-4-(trifluoromethyl)phenoxy)benzaldehyde holds promise in materials science and agrochemical research. The unique electronic properties conferred by the fluorine substituents make it an attractive candidate for developing advanced materials with tailored optical and electronic characteristics. Additionally, its structural complexity suggests potential utility in designing novel pesticides or herbicides that exhibit improved environmental stability and target specificity.

The future direction of research involving this compound is likely to focus on expanding its chemical space through structural analogs and derivatives. By modifying key functional groups or introducing additional substituents, researchers can explore new biological activities and optimize pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these chemical entities into tangible therapeutic benefits.

In conclusion, 2-(2,6-Difluoro-4-(trifluoromethyl)phenoxy)benzaldehyde (CAS No. 1262415-04-2) stands as a testament to the innovative spirit driving modern chemical research. Its unique structural features and versatile functionalization possibilities position it as a cornerstone compound in drug discovery and material science. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a pivotal role in shaping the next generation of pharmaceutical innovations.